Cas no 947013-81-2 (1-methyl-2-piperidin-3-yl-1H-benzimidazole Dihydrochloride)

• Product Name: 1-methyl-2-piperidin-3-yl-1H-benzimidazole Dihydrochloride
• CAS No: 947013-81-2
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 1004877
• PubChem ID: 43142616
• Update Time: 2025-07-20

1-methyl-2-piperidin-3-yl-1H-benzimidazole Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-(piperidin-3-yl)-1H-benzo[d]imidazole
• 1-methyl-2-(piperidin-3-yl)-1H-1,3-benzodiazole
• 1-Methyl-2-piperidin-3-yl-1H-benzoimidazole
• DTXSID90655523
• 1-methyl-2-(3-piperidinyl)-1H-benzimidazole
• 947013-81-2
• AKOS016346884
• AKOS000300310
• 1-methyl-2-piperidin-3-ylbenzimidazole
• SCHEMBL16760326
• 1-Methyl-2-(piperidin-3-yl)-1H-benzimidazole
• 1-methyl-2-piperidin-3-yl-1H-benzimidazole(SALTDATA: 2HCl)
• DB-354511
• 1-methyl-2-(piperidin-3-yl)-1,3-benzodiazole
• 1-methyl-2-piperidin-3-yl-1H-benzimidazole Dihydrochloride

• MDL： MFCD11048662
• Inchi： 1S/C13H17N3/c1-16-12-7-3-2-6-11(12)15-13(16)10-5-4-8-14-9-10/h2-3,6-7,10,14H,4-5,8-9H2,1H3
• InChI Key： FFKLONUZDYIOEA-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=NC3C=CC=CC=3N2C)C1

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 404.1±38.0 °C at 760 mmHg
• Flash Point: 198.2±26.8 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-methyl-2-piperidin-3-yl-1H-benzimidazole Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-methyl-2-piperidin-3-yl-1H-benzimidazole Dihydrochloride

Introduction to 1-methyl-2-piperidin-3-yl-1H-benzimidazole Dihydrochloride (CAS No. 947013-81-2)

1-methyl-2-piperidin-3-yl-1H-benzimidazole Dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 947013-81-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the benzimidazole class, a heterocyclic aromatic organic compound that has garnered considerable attention due to its diverse biological activities. The structural features of 1-methyl-2-piperidin-3-yl-1H-benzimidazole Dihydrochloride make it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of this compound incorporates a benzimidazole core, which is flanked by a methyl group and a piperidine moiety at the 1 and 3 positions, respectively. The presence of these functional groups imparts unique chemical and biological properties that are being exploited in various research endeavors. Specifically, the benzimidazole ring is known for its role in several pharmacological applications, including antiviral, anticancer, and antimicrobial therapies. The addition of a piperidine group enhances the solubility and bioavailability of the molecule, making it more suitable for oral administration and systemic circulation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 1-methyl-2-piperidin-3-yl-1H-benzimidazole Dihydrochloride has emerged as a compound of interest due to its potential interactions with key biological targets. For instance, studies have suggested that this molecule may exhibit inhibitory effects on enzymes and receptors involved in cancer progression. The dihydrochloride salt form enhances the stability and crystallinity of the compound, facilitating its use in both preclinical and clinical studies.

One of the most compelling aspects of 1-methyl-2-piperidin-3-yl-1H-benzimidazole Dihydrochloride is its versatility in drug design. Researchers have leveraged its scaffold to develop derivatives with enhanced pharmacological profiles. For example, modifications at the piperidine ring have been shown to modulate binding affinity and selectivity, allowing for more targeted therapeutic interventions. Additionally, the benzimidazole core can be further functionalized to introduce additional pharmacophores, expanding its potential applications.

The synthesis of 1-methyl-2-piperidin-3-yl-1H-benzimidazole Dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly used in its preparation. These methods not only enhance efficiency but also minimize unwanted byproducts, contributing to the overall quality of the compound.

Preclinical studies have begun to unravel the pharmacological potential of 1-methyl-2-piperidin-3-yl-1H-benzimidazole Dihydrochloride. Initial findings suggest that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Furthermore, its ability to interact with specific protein targets has opened avenues for investigating its role in neurodegenerative diseases. The dihydrochloride form's stability under various pH conditions makes it an attractive candidate for formulation into drug delivery systems.

The pharmaceutical industry is increasingly recognizing the importance of structurally diverse compounds like 1-methyl-2-piperidin-3-yl-1H-benzimidazole Dihydrochloride in addressing unmet medical needs. Its unique combination of structural features and biological activities positions it as a valuable asset in medicinal chemistry libraries. As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved therapeutic efficacy.

In conclusion,1-methyl-2-piperidin-3-yll-lH-benzimidazole Dihydrochloride (CAS No. 947013-SI) represents a promising compound with significant potential in drug discovery and development. Its structural design, coupled with emerging research findings, underscores its importance as a pharmacological tool. Continued investigation into its mechanisms of action and therapeutic applications will further solidify its role in addressing complex diseases.